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Compound of Interest

Compound Name: Copper chromate

Cat. No.: B169113

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of copper chromate
(CuCr0a) in various solvents. The information is intended to support research and development
activities where the dissolution or reaction of this compound is critical. This document details
guantitative solubility data, explores its behavior in different solvent systems, and provides
actionable experimental protocols for solubility determination.

Overview of Copper Chromate Solubility

Copper chromate is a reddish-brown crystalline solid that is generally considered sparingly
soluble in water. Its solubility is significantly influenced by the pH of the medium and the
presence of complexing agents. While it exhibits low solubility in neutral aqueous solutions and
most organic solvents, it is readily soluble in acidic and certain basic solutions due to chemical
reactions.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for copper chromate
in various solvents. It is important to note that quantitative data for many organic solvents is not
readily available in the literature.
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Solvent Temperature .
Solubility Ksp Source
System (°C)
Water (H20) 25 0.0020 mol/L 3.6 x10°° [1][2]
0.341 g/L
Ethanol N Soluble
Not Specified o - [2]
(C2Hs0OH) (Qualitative)
Methanol B Data not
Not Specified ) -
(CHsOH) available
N Data not
Acetone (CsHeO)  Not Specified ) -
available
Dimethyl
] - Data not
Sulfoxide Not Specified ) -
available
(DMSO)
Nitric Acid B Soluble
Not Specified o - [31[4]
(HNOs) (Qualitative)
Sodium
) B Soluble (by
Hydroxide Not Specified ] -
reaction)
(NaOH)
Aqueous - Soluble (by
] Not Specified ] -
Ammonia (NH3) reaction)

Solubility in Different Solvent Types
Aqueous Solubility

In pure water, copper chromate establishes a dissolution equilibrium:
CuCrOa(s) = Cu?*(aq) + CrO42=(aq)

The low solubility product constant (Ksp) indicates that only a small amount of the solid will
dissolve to form copper(ll) and chromate ions in solution.
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Acidic Solutions

Copper chromate is soluble in acids, such as nitric acid.[3][4] The dissolution in acidic media
is driven by the reaction of the chromate ion (a weak base) with H* ions to form dichromate
ions (Cr20727) and other chromic species, shifting the dissolution equilibrium to the right.

2 CrO42~(aq) + 2 H*(aqg) = Cr2072(aq) + H20(l)

_ Dissoluion | O (@9
CuCrOa (s)
T
CrO+*" (aq) Reaction
\
Cr2072~ (aq) H20 (1)
>y
In Sodium Hydroxide (NaOH) In Aqueous Ammonia (NH3)
CuCrOa (s) NaOH (aq) CuCrOa (s)
Nﬁtion / wmxaﬂon
A
NazCrOa4 (aq) ‘ Cu(OH)2 (s) CrO42~ (aq) ‘ [Cu(NH3)4]2* (aq)
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Prepare Saturated Solution
(Excess CuCrOa in Solvent)

'

Equilibrate at Constant Temperature
(e.g., 25°C with stirring)

'

Separate Solid and Liquid Phases
(Centrifugation/Filtration)

'

Analyze Supernatant for

/ [Cu2*] or [CrO427] i
/ /’/ Anaiys\is Methods \\\\
Calculate Solubility Spectrophotometry @
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility of Copper Chromate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169113#solubility-of-copper-chromate-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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